Cas no 57491-33-5 ((11E)-11-Hexadecenal)

• Product Name: (11E)-11-Hexadecenal
• CAS No: 57491-33-5
• Molecular Formula: C₁₆H₃₀O
• Molecular Weight: 238.4088
• CID: 376566
• PubChem ID: 5283376

(11E)-11-Hexadecenal Properties

Names and Identifiers

• 11-Hexadecenal, (11E)-
• (11E)-11-Hexadecenal
• (E)-hexadec-11-enal
• (E)-11-Hexadecenal
• 11-Hexadecen-1-ol
• 11-Hexadecenal
• AMTITFMUKRZZEE-AATRIKPKSA-N
• 57491-33-5
• E-11-Hexadecenal
• DTXSID601016280
• AI3-36726
• EINECS 260-765-3
• NS00086380
• LMFA06000092
• (11E)-hexadec-11-enal
• SCHEMBL461193
• 11-Hexadecenal, (E)-
• (11E)-11-Hexadecenal #
• AKOS015901481
• SCHEMBL811762
• DB-247247

• InChIKey： AMTITFMUKRZZEE-AATRIKPKSA-N
• Inchi： InChI=1S/C16H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h5-6,16H,2-4,7-15H2,1H3/b6-5+
• SMILES： CCCC/C=C/CCCCCCCCCC=O

Computed Properties

• Exact Mass: 238.2298
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 13
• Monoisotopic Mass: 238.229666
• Heavy Atom Count: 17
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 5.44260
• PSA: 17.07
• Refractive Index: 1.451
• Boiling Point: 324.0±11.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 156.6±8.4 °C
• Color/Form: No data available
• Density: 0.8±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes